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Compound of Interest

Compound Name: NSC111552

Cat. No.: B1664556 Get Quote

Application Notes and Protocols for NSC111552
For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC111552 has been identified as a potent inhibitor of the SARS-CoV-2 non-structural protein

14 (NSP14) methyltransferase (MTase).[1] This enzyme is crucial for the methylation of the 5'-

RNA guanine cap, a process essential for viral RNA translation and evasion of the host's innate

immune system. Inhibition of NSP14 MTase represents a promising antiviral strategy. These

application notes provide detailed protocols for the preparation of NSC111552 stock solutions

for use in in vitro and in vivo experimental settings.

Chemical Properties
A summary of the key chemical properties of NSC111552 is provided in the table below. It is

crucial to use the correct molecular weight for accurate preparation of molar solutions.
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Property Value Source

Compound Name NSC111552 -

Molecular Formula C₁₂H₁₀O₃ [1]

Molecular Weight 202.21 g/mol [1]

CAS Number 40420-48-2 [1]

Synonym
2-hydroxy-4-

methoxybenzophenone

Mechanism of Action
Inhibitor of SARS-CoV-2

NSP14 MTase
[1]

Solubility
While specific quantitative solubility data for NSC111552 in common laboratory solvents is not

widely published, it is known to be slightly soluble in DMSO and methanol. For the preparation

of stock solutions for biological assays, Dimethyl Sulfoxide (DMSO) is the recommended

solvent. It is standard practice to prepare a 10 mM stock solution, which should be visually

inspected for complete dissolution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NSC111552 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NSC111552 in DMSO, a

common starting concentration for in vitro screening and cell-based assays.

Materials:

NSC111552 powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Determine the required mass of NSC111552:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 202.21 g/mol x 1000 mg/g = 2.0221 mg

Weigh out approximately 2.02 mg of NSC111552 powder using an analytical balance and

record the exact weight.

Dissolve NSC111552 in DMSO:

Transfer the weighed NSC111552 powder into a sterile microcentrifuge tube or amber

glass vial.

Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For

example, if you weighed out exactly 2.0221 mg, add 1.0 mL of DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Ensure Complete Dissolution:

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If a small amount of precipitate remains, gentle warming of the solution in a 37°C water

bath for 5-10 minutes or sonication in a water bath for 5 minutes can aid dissolution. Allow
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the solution to return to room temperature before use.

Storage and Handling:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

When ready to use, thaw an aliquot at room temperature. Before opening, briefly

centrifuge the tube to collect the contents at the bottom.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM DMSO stock solution to final working

concentrations for use in cell culture experiments.

Materials:

10 mM NSC111552 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or multi-well plates

Procedure:

Determine the final desired concentrations:

The effective concentration (EC₅₀) of NSC111552 against SARS-CoV-2 has been reported

to be in the low micromolar range. A typical starting point for a dose-response experiment

could be a serial dilution from 100 µM down to sub-micromolar concentrations.

Perform Serial Dilutions:
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It is recommended to perform intermediate dilutions to ensure accuracy and to minimize

the final concentration of DMSO in the cell culture medium. The final DMSO concentration

should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Example for preparing a 100 µM working solution:

Dilute the 10 mM stock solution 1:10 in cell culture medium to create a 1 mM

intermediate solution (e.g., 5 µL of 10 mM stock + 45 µL of medium).

Further dilute the 1 mM intermediate solution 1:10 in cell culture medium to achieve the

final 100 µM working concentration (e.g., 10 µL of 1 mM intermediate + 90 µL of

medium).

Vehicle Control:

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of NSC111552 used in the experiment. This is crucial to distinguish the

effects of the compound from those of the solvent.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of NSC111552 and a general

workflow for its experimental use.
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Caption: Mechanism of action of NSC111552.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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